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Compound of Interest

Compound Name:
2-(3-Chloro-4-

fluorophenoxy)ethanamine

CAS No.: 883524-07-0

Cat. No.: B3293037

Get Quote

Technical Profile: 2-(3-Chloro-4-
fluorophenoxy)ethanamine
CAS: 914086-51-4 | Formula: C

H

ClFNO (Free Base)[1][2][3]

Executive Summary
2-(3-Chloro-4-fluorophenoxy)ethanamine is a bifunctional pharmacophore combining a

lipophilic, metabolically stable aryl ether tail with a reactive primary amine headgroup.[1][2][3] It

serves as a critical linker and "tail" moiety in the development of kinase inhibitors, GPCR

ligands, and reuptake inhibitors.[3] The specific 3-chloro-4-fluoro substitution pattern is

designed to block para-position metabolic oxidation (via the fluorine atom) while enhancing

lipophilicity and steric bulk (via the chlorine atom), improving the pharmacokinetic (PK) profile

of lead compounds.[1][2][3]
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Physicochemical Properties
The following data aggregates experimental values and high-confidence predictive models

suitable for drug design calculations.

Property Value / Description Context

Molecular Weight
189.61 g/mol (Free

Base)226.08 g/mol (HCl Salt)

Free base is an oil; HCl salt is

a solid.[1][2][3]

Appearance
White to off-white hygroscopic

solid (HCl salt)

Amine salts are prone to

deliquescence; store

desiccated.[1][2][3]

LogP (Predicted) 2.1 ± 0.3

Moderate lipophilicity; crosses

blood-brain barrier (BBB).[1][2]

[3]

pKa (Basic) ~9.6 (Amine)
Protonated at physiological pH

(7.4).[1][3]

H-Bond Donors
2 (Amine NH

)

Critical for receptor binding

interactions.[1][2][3]

H-Bond Acceptors 2 (Ether O, Amine N)

Rotatable Bonds 3
High conformational flexibility

for binding pockets.[1][2][3]

Solubility
DMSO (>50 mg/mL),

Methanol, Water (as HCl salt)

Free base requires organic

solvents (DCM, EtOAc).[3]

Synthetic Methodology
Expert Insight: Direct alkylation of 3-chloro-4-fluorophenol with 2-chloroethanamine often leads

to polymerization or over-alkylation (formation of secondary/tertiary amines).[1][2][3] The

industry-standard protocol utilizes a Protected Amine Strategy (Boc or Phthalimide) to ensure

the exclusive formation of the primary amine.[1][2][3]
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Recommended Workflow: Boc-Protection Route
This two-step protocol maximizes yield and purity, avoiding difficult chromatographic

separations of side products.[1][2][3]

Step 1: O-Alkylation
Reaction: Nucleophilic substitution of the phenol onto N-Boc-2-bromoethylamine.[1][2][3]

Reagents: 3-Chloro-4-fluorophenol (1.0 eq), tert-Butyl N-(2-bromoethyl)carbamate (1.1 eq),

K

CO

(2.0 eq).[1][2][3]

Solvent: DMF or Acetonitrile (Anhydrous).[1][2][3]

Conditions: 60–80°C for 4–12 hours.[1][2]

Workup: Dilute with water, extract into EtOAc. Wash with NaOH (1M) to remove unreacted

phenol.[3]

Step 2: Deprotection
Reaction: Acid-mediated cleavage of the Boc group.[1][2]

Reagents: 4M HCl in Dioxane or TFA/DCM (1:1).

Conditions: 0°C to RT, 1–2 hours.

Isolation: Evaporate solvent.[1][2][3] Triturate residue with diethyl ether to precipitate the

pure Hydrochloride salt.[2]

Synthesis Pathway Diagram
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Start: 3-Chloro-4-fluorophenol
(CAS 2613-23-2)

Intermediate:
Boc-Protected Ether

K2CO3, DMF
60°C, SN2 Alkylation

Reagent: N-Boc-2-bromoethylamine

Product: 2-(3-Chloro-4-fluorophenoxy)
ethanamine HCl

4M HCl/Dioxane
Deprotection

Click to download full resolution via product page

Caption: Two-step regioselective synthesis preventing poly-alkylation side reactions.

Medicinal Chemistry Applications
This building block is frequently employed to optimize Structure-Activity Relationships (SAR) in

three key ways:

A. Metabolic Stability (The Fluorine Effect)
The fluorine atom at the para-position of the phenyl ring blocks CYP450-mediated

hydroxylation, a common metabolic clearance pathway for phenoxy ethers.[1][2][3] This

significantly extends the half-life (

) of the drug molecule compared to non-fluorinated analogs.[2][3]

B. Lipophilicity Modulation
The 3-chloro substituent increases lipophilicity (

value +0.[1][2]71) and steric bulk without introducing the chemical reactivity of a bromo- or
iodo- group.[1][2] This combination (3-Cl, 4-F) creates a hydrophobic "cap" that fits well into
hydrophobic pockets of enzymes (e.g., Kinases, MAO-B) or GPCRs (e.g., 5-HT receptors).[1]
[2][3]

C. Linker Utility
The ethylamine chain serves as a flexible tether.[2] The terminal amine can be derivatized into:

Amides: Reacting with carboxylic acids to form stable linkers.[1][2][3]

Ureas/Carbamates: For rigidifying the scaffold.[1]
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Secondary Amines: Via reductive amination, often used to target CNS transporters.[1][3]

Handling & Safety Protocols
GHS Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[1][3]

Storage: The HCl salt is hygroscopic.[1] Store at -20°C in a tightly sealed container under

inert gas (Argon/Nitrogen) if possible.

Handling: Use a fume hood.[1] Avoid inhalation of dust.[2]

Emergency:

Eye Contact: Rinse with water for 15 mins.[1][2]

Skin Contact: Wash with soap and water; the lipophilic nature facilitates skin absorption.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(3-Chloro-4-fluorophenoxy)ethanamine CAS 914086-
51-4 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3293037/docs#2-3-chloro-4-fluorophenoxy-
ethanamine-cas-914086-51-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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